Benzyl 3-(3-chloropyrazin-2-yloxy)azetidine-1-carboxylate

• IUPAC Name: benzyl 3-(3-chloropyrazin-2-yl)oxyazetidine-1-carboxylate
• InChI: InChI=1S/C15H14ClN3O3/c16-13-14(18-7-6-17-13)22-12-8-19(9-12)15(20)21-10-11-4-2-1-3-5-11/h1-7,12H,8-10H2
• InChI Key: XBLAXAGZSJIDKS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2=CC=CC=C2)OC3=NC=CN=C3Cl
• Molecular Formula: C15H14ClN3O3
• Molecular Weight: 319.74 g/mol

Description

Benzyl 3-(3-chloropyrazin-2-yloxy)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C15H14ClN3O3 and its molecular weight is 319.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-hydroxy-azetidine-1-carboxylic acid benzyl ester (5.19 g, 27.4 mmol, purchased from Ace Synthesis), 2,3-dichloropyrazine (4.116 g, 27.6 mmol, Oakwood) and DMSO (40 mL) was added sodium tert-butoxide (2.64 g, 27.4 mmol) in three portions. The solution was allowed to stir at room temperature. After 2 hours, the reaction was poured into water (200 mL) and the aqueous solution was extracted with ether (3×50 mL). The combined ether layers were washed with water (50 mL), brine (50 mL), and then concentrated in vacuo. The crude product was adsorbed onto a plug of silica gel and chromatographed through a Redi-Sep® pre-packed silica gel column (80 g), eluting with 0% to 20% EtOAc in hexane, to provide benzyl 3-(3-chloropyrazin-2-yloxy)azetidine-1-carboxylate (5.4 g, 61.6% yield), as a yellow oil. MS (ESI) m/z 320.1 (MH+). ICSO (uM): 1.33.

Synthesis routes and methods II

Procedure details